![molecular formula C5H5BrN2O B3243204 1-(4-bromo-1H-pyrazol-5-yl)ethan-1-one CAS No. 1552739-60-2](/img/structure/B3243204.png)
1-(4-bromo-1H-pyrazol-5-yl)ethan-1-one
Overview
Description
1-(4-bromo-1H-pyrazol-5-yl)ethan-1-one is a chemical compound with the CAS Number: 1552739-60-2 . It has a molecular weight of 189.01 . The IUPAC name for this compound is 1-(4-bromo-1H-pyrazol-5-yl)ethan-1-one .
Molecular Structure Analysis
The InChI code for 1-(4-bromo-1H-pyrazol-5-yl)ethan-1-one is 1S/C5H5BrN2O/c1-3(9)5-4(6)2-7-8-5/h2H,1H3,(H,7,8) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Scientific Research Applications
Fluorescent Probes and Sensors
- 1,3,5-Trisubstituted-1H-pyrazoles , including those derived from 4-bromo-1H-pyrazole, exhibit fluorescence properties. These compounds can be used as fluorescent probes and sensors for metal ions, such as Ag+ . For instance, compound 5i (with an electron-withdrawing group attached to acetophenone) shows color changes from orange-red to cyan in different solvents .
Antibacterial and Anticancer Agents
- Pyrazole derivatives have demonstrated promising activities as antibacterial and anticancer agents. Researchers have explored their potential in combating bacterial infections and inhibiting cancer cell growth. Further studies on specific derivatives of 4-bromo-1H-pyrazole could reveal novel therapeutic candidates .
Antidepressant and Anti-Inflammatory Properties
- Pyrazoline compounds, including those containing pyrazole moieties, have been investigated for their antidepressant and anti-inflammatory effects. While 4-bromo-1H-pyrazole itself may not be directly used as a drug, understanding its pharmacological properties contributes to broader drug discovery efforts .
Photoluminescent Materials
- Triarylpyrazoline compounds, which include 1,3,5-trisubstituted-1H-pyrazoles, serve as photoluminescent materials. These compounds find applications in areas such as optoelectronics, organic light-emitting diodes (OLEDs), and laser dyes. Their fluorescence properties make them valuable for various high-tech applications .
Solid Coordination Complexes
- 4-Bromo-1H-pyrazole can serve as a starting material for the synthesis of solid hexacoordinate complexes. These complexes have potential applications in coordination chemistry, catalysis, and materials science. Researchers have explored their properties and reactivity .
Antileishmanial and Antimalarial Activities
- While not directly studied for these activities, pyrazole-bearing compounds have been known for their antileishmanial and antimalarial effects. Further investigations into derivatives of 4-bromo-1H-pyrazole could shed light on their potential in combating parasitic diseases .
Safety And Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
1-(4-bromo-1H-pyrazol-5-yl)ethanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrN2O/c1-3(9)5-4(6)2-7-8-5/h2H,1H3,(H,7,8) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODWUEEGAVLRFDJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C=NN1)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.01 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-bromo-1H-pyrazol-5-yl)ethan-1-one | |
CAS RN |
1552739-60-2 | |
Record name | 1-(4-bromo-1H-pyrazol-5-yl)ethan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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